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Compound of Interest

Compound Name: 3-Bromocyclopentene

Cat. No.: B1599834

This guide provides essential safety protocols, operational procedures, and disposal plans for
the handling of 3-Bromocyclopentene, tailored for laboratory professionals in research and
drug development. Adherence to these guidelines is critical for ensuring a safe laboratory
environment.

Chemical Identifier and Physical Properties

Property Value

IUPAC Name 3-bromocyclopentene
Molecular Formula CsH7Br

CAS Number 36291-48-2

Boiling Point 118 - 119 °C (244 - 246 °F)
Density 1.216 g/mL at 25 °C (77 °F)
Appearance Light brown clear liquid
Flash Point 42 °C (108 °F) - closed cup

Hazard Identification and Precautionary Measures

3-Bromocyclopentene is a hazardous chemical requiring careful handling. The primary
hazards are summarized below.
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Hazard

GHS Classification

Precautionary Statements

Flammability

Flammable Liquid, Category 2

P210: Keep away from heat,
sparks, open flames, and hot
surfaces. No smoking. P233:
Keep container tightly closed.
P240: Ground/bond container
and receiving equipment.
P241: Use explosion-proof
electrical/ventilating/lighting
equipment. P242: Use only
non-sparking tools. P243: Take
precautionary measures

against static discharge.

Health Hazards

Skin Irritation, Category 2

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
ay. P264: Wash skin
thoroughly after handling.
P280: Wear protective
gloves/protective clothing/eye

protection/face protection.[1]

Eye Irritation, Category 2A

P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.[2]

Specific target organ toxicity —
single exposure, Category 3

(Respiratory system)

P304+P340: IF INHALED:
Remove person to fresh air
and keep comfortable for
breathing.[2]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 3-Bromocyclopentene to minimize exposure

and ensure personal safety.
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Protection Type

Specification

Rationale

Eye and Face Protection

Chemical safety goggles and a
face shield.[3][4]

Protects against splashes and
vapors that can cause serious

eye irritation.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile or neoprene).[3]

Prevents skin contact which

can cause irritation.[5]

Body Protection

Flame retardant antistatic
protective clothing and a lab

coat.

Protects against accidental

spills and fire hazards.

Respiratory Protection

Use in a well-ventilated area. If
ventilation is inadequate, a
NIOSH-approved respirator
with an appropriate cartridge
for organic vapors should be
used.[3]

Prevents respiratory tract

irritation from inhaling vapors.

[5]

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for safety and environmental

protection.

Experimental Workflow

The following diagram outlines the standard operating procedure for the safe handling of 3-

Bromocyclopentene from preparation to disposal.
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Safe Handling Workflow for 3-Bromocyclopentene
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Don Appropriate PPE

;
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'

Perform Experiment

Cleanup & Disposal

Spill Kit Readily Available Decontaminate Glassware and Surfaces
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Dispose of Waste in Designated Container
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Remove and Dispose of PPE Properly

:

Wash Hands Thoroughly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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